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Compound of Interest

Compound Name: Adeninobananin

Cat. No.: B12417451 Get Quote

A comprehensive search of chemical databases and scientific literature has revealed no

compound with the name "Adeninobananin." It is highly probable that this name is either a

neologism, a misspelling of another chemical entity, or refers to a hypothetical or proprietary

molecule not disclosed in public-access resources.

Our investigation into the constituent parts of the name—"Adenino" and "bananin"—suggests a

potential conflation of two distinct and well-characterized chemical compounds: Adenine and

Bananin. For the benefit of researchers, scientists, and drug development professionals, we

present a concise technical overview of each.

Adenine: A Fundamental Component of Life
Adenine is a purine nucleobase, a fundamental component of nucleic acids (DNA and RNA)

and energy-carrying molecules such as adenosine triphosphate (ATP).[1][2]

Chemical Structure and Properties of Adenine:
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Property Value Reference

Molecular Formula C₅H₅N₅ [1]

Molar Mass 135.13 g/mol [1][2]

IUPAC Name 9H-purin-6-amine

Melting Point 360-365 °C (decomposes)

Solubility in water 0.103 g/100 mL at 25 °C

Biological Significance:

Adenine is crucial for a multitude of biological processes. In DNA, it pairs with thymine, forming

a key part of the genetic code. In RNA, it pairs with uracil. Beyond its role in genetics, adenine

is a core component of adenosine, a ribonucleoside that, when phosphorylated, forms

adenosine mono-, di-, and triphosphate (AMP, ADP, and ATP), which are central to cellular

energy transfer.

Experimental Protocols: Synthesis of Adenine

A common laboratory synthesis of adenine involves the condensation of formamide. A

simplified prebiotic model reaction heats ammonium formate dissolved in formamide with the

addition of diaminomaleonitrile (DAMN).

Bananin: A Toxin with a Complex Structure
Bananin is a toxic compound with a more complex polycyclic ether structure.

Chemical Structure and Properties of Bananin:
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Property Value Reference

Molecular Formula C₁₄H₁₇NO₈

Molar Mass 327.29 g/mol

IUPAC Name

1-(3-hydroxy-5-

(hydroxymethyl)-2-

methylpyridin-4-yl)-2,8,9-

trioxaadamantane-3,5,7-triol

Due to the lack of public information regarding "Adeninobananin," no signaling pathways,

experimental workflows, or quantitative data for such a compound can be provided.

Researchers interested in the biological activities of adenine derivatives or compounds with

structural similarities to bananin are encouraged to consult the scientific literature for those

specific molecules. For instance, various adenine derivatives, such as cytokinins, exhibit

significant biological activities in plants. Similarly, other natural products with complex

structures have been investigated for their pharmacological properties.

Should "Adeninobananin" be a novel or proprietary compound, we recommend consulting

internal documentation or contacting the originating research group for detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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